Cas no 93670-26-9 (5-methylbenzofuran-3-carboxylic acid)

• Product Name: 5-methylbenzofuran-3-carboxylic acid
• CAS No: 93670-26-9
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 4666248
• PubChem ID: 20262473
• Update Time: 2024-10-26

5-methylbenzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methylbenzofuran-3-carboxylic acid
• 3-Benzofurancarboxylic acid, 5-methyl-
• G72950
• Z1262557910
• 5-methyl-1-benzofuran-3-carboxylic acid
• AKOS014775956
• DA-40360
• CS-0261435
• EN300-785010
• 93670-26-9
• 5-methyl-1-benzofuran-3-carboxylicacid
• SCHEMBL10898831

• Inchi： 1S/C10H8O3/c1-6-2-3-9-7(4-6)8(5-13-9)10(11)12/h2-5H,1H3,(H,11,12)
• InChI Key： ZTOSOLQWPWTEEA-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C)C=C2C(C(O)=O)=C1

Computed Properties

• Exact Mass: 176.047344113g/mol
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans